Cas no 13709-42-7 (Neodymium fluoride)

• Product Name: Neodymium fluoride
• CAS No: 13709-42-7
• MF: F₃Nd
• MW: 201.235216140747
• MDL: MFCD00011135
• CID: 49425
• PubChem ID: 24868522
• Update Time: 2025-05-20

Neodymium fluoride Chemical and Physical Properties

Names and Identifiers

• Neodymium fluoride
• Neodymium (III) fluoride
• Neodymiumfluoridecrystallinepowder
• Neodymium trifluoride
• NEODYMIUM FLUORIDES
• neodymium flucIride
• Neodymium Flouride
• neodymiumfluoride(ndf3)
• R (REO)
• neodymiumtrifluoride
• Neodymiumfluoride99%
• Neodymium fluoride 99%
• NEODYMIUM(III) FLUORIDE
• Neodymium Fluoride 99.99%
• trifluoroneodymium
• 13709-42-7
• EINECS 237-253-3
• DTXSID7065592
• Neodymium(III) fluoride, anhydrous, REacton?
• MFCD00011135
• Q1361951
• Neodymium(III) fluoride, anhydrous, powder, 99.99% trace metals basis
• Neodymium fluoride (NdF3)
• EC 237-253-3
• Neodymium Fluoride Powder
• DTXCID3034408

• MDL： MFCD00011135
• Inchi： 1S/3FH.Nd/h3*1H;/q;;;+3/p-3
• InChI Key： XRADHEAKQRNYQQ-UHFFFAOYSA-K
• SMILES： [Nd](F)(F)F

Computed Properties

• Exact Mass: 198.90300
• Monoisotopic Mass: 198.902929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Purple powder.
• Density: 6.65 g/mL at 25 °C(lit.)
• Melting Point: 1410 ºC
• Boiling Point: 2300 °C(lit.)
• Solubility: Soluble in aqueous solutions.
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 1.26060
• Solubility: Insoluble in water, hydrochloric acid, nitric acid and sulfuric acid, but soluble in perchloric acid.
• Sensitiveness: Hygroscopic

Neodymium fluoride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN3288
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• RTECS：QO9500000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Neodymium fluoride

Neodymium Fluoride (CAS No. 13709-42-7): Properties, Applications, and Market Insights

Neodymium fluoride (CAS No. 13709-42-7) is an inorganic compound with the chemical formula NdF3. This rare earth fluoride is widely recognized for its unique optical and electronic properties, making it a critical material in advanced technologies. As the demand for rare earth elements continues to grow, neodymium fluoride has gained significant attention in industries such as electronics, energy, and manufacturing.

One of the most notable characteristics of neodymium fluoride is its high thermal stability and resistance to moisture, which makes it suitable for high-temperature applications. Researchers and engineers often search for "neodymium fluoride uses" or "NdF3 properties" to understand its role in modern technology. Its ability to absorb and emit light in specific wavelengths has made it a key component in optical coatings and laser materials.

The compound is also essential in the production of neodymium-doped glasses, which are used in fiber optics and telecommunications. With the rise of 5G networks and high-speed internet, the demand for neodymium fluoride has surged, as it enhances signal transmission efficiency. Many users inquire about "neodymium fluoride in fiber optics" or "how NdF3 improves laser performance," highlighting its relevance in cutting-edge industries.

Another growing application of neodymium fluoride is in the field of renewable energy. It is used in the manufacturing of high-performance magnets, which are crucial components in wind turbines and electric vehicles. Searches like "neodymium fluoride in green energy" or "NdF3 for EV magnets" reflect the increasing interest in sustainable technologies. As the world shifts toward cleaner energy solutions, the role of NdF3 is expected to expand further.

From a market perspective, the global supply chain for neodymium fluoride is influenced by geopolitical factors and mining regulations. Industry professionals often look for "neodymium fluoride market trends" or "NdF3 price forecast" to stay updated on availability and pricing. The compound is primarily sourced from rare earth deposits in China, Australia, and the United States, making its supply subject to trade policies and environmental considerations.

In research and development, neodymium fluoride is being explored for its potential in quantum computing and advanced photonics. Scientists are investigating how NdF3 nanoparticles can be utilized in next-generation computing systems, leading to searches such as "neodymium fluoride in quantum tech." This highlights the compound's versatility and future-proof applications.

Handling and storage of neodymium fluoride require careful attention due to its hygroscopic nature. Proper storage conditions, such as airtight containers and moisture-free environments, are essential to maintain its quality. Queries like "how to store NdF3 safely" or "neodymium fluoride handling precautions" are common among laboratory technicians and industrial users.

In conclusion, neodymium fluoride (CAS No. 13709-42-7) is a versatile and high-value material with applications spanning multiple high-tech industries. Its role in optical technologies, renewable energy, and emerging computing systems ensures its continued relevance in scientific and industrial advancements. As research progresses, new applications for NdF3 are likely to emerge, further solidifying its importance in modern material science.